Cas no 1880904-75-5 (1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1880904-75-5
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5712925
• PubChem ID: 130558689
• Update Time: 2025-05-24

1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1107537
• 1880904-75-5
• 1H-1,2,4-Triazol-3-amine, 1-[(5-methyl-3-thienyl)methyl]-
• 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H10N4S/c1-6-2-7(4-13-6)3-12-5-10-8(9)11-12/h2,4-5H,3H2,1H3,(H2,9,11)
• InChI Key： IHNLRODOEJYZGE-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 415.7±47.0 °C(Predicted)
• pka: 4.51±0.12(Predicted)

Additional information on 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine

1-(5-Methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

1-(5-Methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine is a compound with the CAS registry number 1880904-75-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a methylthiophene moiety with a 1,2,4-triazole ring system. The triazole ring is a heterocyclic structure that is widely recognized for its versatility in chemical synthesis and its potential applications in drug design.

The methylthiophene group attached to the triazole ring introduces additional electronic and steric properties to the molecule. Thiophene derivatives are known for their aromaticity and stability, making them valuable components in various chemical reactions. The presence of the methyl group further enhances the compound's reactivity and selectivity in different chemical environments. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory drugs.

One of the most promising applications of 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine lies in its ability to act as a scaffold for constructing more complex molecular architectures. Researchers have employed this compound in click chemistry reactions, where it serves as a building block for assembling larger molecules with specific biological activities. For instance, its use in the synthesis of peptide-based inhibitors has shown potential in targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has also been investigated for its electronic properties. The combination of the triazole and thiophene moieties imparts unique characteristics to the molecule, making it a candidate for applications in materials science. Recent research has focused on its potential use in organic electronics, particularly in the development of conductive polymers and light-emitting materials. These findings highlight the compound's versatility across multiple disciplines.

The synthesis of 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine involves a series of well-established organic reactions. Typically, it is prepared through a nucleophilic substitution reaction between a suitable triazole derivative and an appropriately substituted methylthiophene derivative. The reaction conditions are optimized to ensure high yields and purity of the final product. This compound is often isolated as a white crystalline solid and is stable under normal storage conditions.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide detailed insights into its molecular structure and confirm its identity. The compound's solubility properties are also critical for its application in different chemical processes. It exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile but is relatively insoluble in water.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. By employing quantum mechanical calculations and molecular dynamics simulations, scientists can predict its reactivity under various conditions and design experiments accordingly. These computational tools have significantly accelerated the discovery process for new compounds based on this scaffold.

In conclusion, 1-(5-methylthiophen-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 188090475) stands out as a versatile building block with diverse applications across multiple fields. Its unique combination of structural features makes it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry.